Cas no 899976-45-5 (2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide
• CAS No: 899976-45-5
• MF: C₁₆H₁₄ClN₃O₄S₂
• MW: 411.883059978485
• CID: 5491364
• PubChem ID: 18579982
• Update Time: 2025-05-30

2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 899976-45-5
• 2-[(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
• F2700-0188
• 2-((7-chloro-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(4-methoxyphenyl)acetamide
• AKOS024671571
• 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide

• Inchi： 1S/C16H14ClN3O4S2/c1-24-12-5-3-11(4-6-12)18-15(21)9-25-16-19-13-7-2-10(17)8-14(13)26(22,23)20-16/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
• InChI Key： GVYQDXDKIRZWSF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)S(N=C(N2)SCC(NC1C=CC(=CC=1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 411.0114260g/mol
• Monoisotopic Mass: 411.0114260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 131Ų

Additional information on 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide

Research Brief on 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide (CAS: 899976-45-5)

In recent years, the compound 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide (CAS: 899976-45-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiadiazine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, mechanism of action, and potential clinical applications.

The primary focus of recent studies has been on elucidating the pharmacological profile of 899976-45-5. Research indicates that this compound exhibits potent inhibitory effects on certain enzymes involved in inflammatory and metabolic disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 899976-45-5 acts as a selective antagonist of a key enzyme in the NF-κB pathway, which is implicated in chronic inflammation. The study utilized both in vitro and in vivo models to validate these findings, underscoring the compound's potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another significant area of investigation has been the compound's pharmacokinetic properties. A recent preclinical study evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of 899976-45-5, revealing favorable bioavailability and stability in physiological conditions. These findings, published in the European Journal of Pharmaceutical Sciences, suggest that the compound could be a viable candidate for further drug development. However, the study also noted the need for optimization to enhance its metabolic stability and reduce potential off-target effects.

In addition to its anti-inflammatory properties, 899976-45-5 has also been explored for its potential in oncology. A 2024 study in Cancer Research highlighted the compound's ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The researchers attributed this effect to the compound's unique mechanism of action, which involves the disruption of mitochondrial function and the activation of caspase-dependent pathways. These findings open new avenues for the development of targeted cancer therapies, although further studies are required to assess its efficacy and safety in clinical settings.

Despite these promising results, challenges remain in the development of 899976-45-5 as a therapeutic agent. Issues such as solubility, formulation stability, and potential toxicity need to be addressed through rigorous preclinical and clinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into tangible medical benefits.

In conclusion, 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methoxyphenyl)acetamide (CAS: 899976-45-5) represents a promising candidate for the treatment of inflammatory and oncological disorders. Its unique chemical structure and multifaceted pharmacological effects make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacokinetic profile and evaluating its clinical efficacy, paving the way for its potential integration into therapeutic regimens.